Cas no 170486-98-3 (Isoquinoline, 1-(1,3-dioxolan-2-yl)-)

• Product Name: Isoquinoline, 1-(1,3-dioxolan-2-yl)-
• CAS No: 170486-98-3
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 1357279
• Update Time: 2024-08-17

Isoquinoline, 1-(1,3-dioxolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-(1,3-dioxolan-2-yl)-

• Inchi： 1S/C12H11NO2/c1-2-4-10-9(3-1)5-6-13-11(10)12-14-7-8-15-12/h1-6,12H,7-8H2
• InChI Key： DZIICRLCZRKLNW-UHFFFAOYSA-N
• SMILES： C1(C2OCCO2)C2=C(C=CC=C2)C=CN=1

Computed Properties

• Exact Mass: 201.07903

Experimental Properties

• Density: 1.239±0.06 g/cm3(Predicted)
• Boiling Point: 376.0±32.0 °C(Predicted)
• PSA: 31.35
• pka: 4.86±0.30(Predicted)